Cas no 2137614-98-1 (methyl 5-{bicyclo[2.2.1]heptan-1-yl}-1H-1,2,3-triazole-4-carboxylate)

• Product Name: methyl 5-{bicyclo[2.2.1]heptan-1-yl}-1H-1,2,3-triazole-4-carboxylate
• CAS No: 2137614-98-1
• MF: C₁₁H₁₅N₃O₂
• MW: 221.255702257156
• CID: 5765953
• PubChem ID: 165838375
• Update Time: 2025-10-30

methyl 5-{bicyclo[2.2.1]heptan-1-yl}-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-{bicyclo[2.2.1]heptan-1-yl}-1H-1,2,3-triazole-4-carboxylate
• EN300-786200
• 2137614-98-1

• Inchi： 1S/C11H15N3O2/c1-16-10(15)8-9(13-14-12-8)11-4-2-7(6-11)3-5-11/h7H,2-6H2,1H3,(H,12,13,14)
• InChI Key： BKKULYYENHCOBT-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C23CCC(CC2)C3)=NNN=1)=O

Computed Properties

• Exact Mass: 221.116426730g/mol
• Monoisotopic Mass: 221.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.9Ų

Additional information on methyl 5-{bicyclo[2.2.1]heptan-1-yl}-1H-1,2,3-triazole-4-carboxylate

Methyl 5-{bicyclo[2.2.1]heptan-1-yl}-1H-1,2,3-triazole-4-carboxylate (CAS No. 2137614-98-1): A Comprehensive Overview

Methyl 5-{bicyclo[2.2.1]heptan-1-yl}-1H-1,2,3-triazole-4-carboxylate, identified by its CAS number 2137614-98-1, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, characterized by its intricate bicyclic structure and triazole moiety, has garnered attention due to its potential applications in the development of novel therapeutic agents.

The compound's structure consists of a bicyclo[2.2.1]heptane backbone, which is a fused tricyclic system containing three carbon rings, with one of the rings being a cyclohexane ring. This unique structural motif imparts distinct stereochemical properties to the molecule, making it a valuable scaffold for designing molecules with specific biological activities. The presence of a carboxylate group and a triazole ring further enhances its chemical diversity and reactivity, opening up numerous possibilities for medicinal chemistry interventions.

In recent years, there has been growing interest in the development of heterocyclic compounds for their diverse pharmacological properties. Triazoles, in particular, have been extensively studied due to their role as key structural components in many bioactive molecules. The triazole ring in Methyl 5-{bicyclo[2.2.1]heptan-1-yl}-1H-1,2,3-triazole-4-carboxylate contributes to its potential as a pharmacophore, interacting with biological targets in ways that can modulate cellular processes.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. Current research suggests that molecules incorporating the bicyclo[2.2.1]heptane scaffold may exhibit anti-inflammatory, anti-tumor, and antimicrobial properties. The carboxylate group also provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific therapeutic needs.

The synthesis of Methyl 5-{bicyclo[2.2.1]heptan-1-yl}-1H-1,2,3-triazole-4-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the bicyclo[2.2.1]heptane core through cyclization reactions followed by functionalization at the 5-position with a triazole ring. The final step involves introducing the carboxylate group at the 4-position of the triazole ring.

Recent advances in synthetic methodologies have enabled more efficient and scalable production of this compound. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the complex cyclic framework of Methyl 5-{bicyclo[2.2.1]heptan-1-yl}-1H-1,2,3-triazole-4-carboxylate. These methods not only improve yield but also reduce unwanted byproducts, making the process more environmentally friendly and economically viable.

In addition to its synthetic significance, Methyl 5-{bicyclo[2.2.1]heptan-1-yl}-1H-1,2,3-triazole-4-carboxylate has shown promise in preclinical studies as a lead compound for drug development. Researchers have explored its interactions with various biological targets, including enzymes and receptors involved in disease pathways such as cancer and inflammation. The compound's ability to modulate these pathways suggests its potential as a starting point for developing novel therapeutics.

The pharmacological profile of Methyl 5-{bicyclo[2.2.1]heptan-1-yl}-1H-1,2,3-triazole-4-carboxylate is still under investigation, but initial findings are encouraging. Studies have indicated that it may exhibit inhibitory activity against certain enzymes implicated in disease progression. This activity could be harnessed to develop drugs that target specific disease mechanisms without causing significant side effects.

One area of particular interest is the use of this compound as an intermediate in the synthesis of more complex molecules with enhanced pharmacological properties. By leveraging its unique structural features, chemists can design derivatives that improve solubility, bioavailability, and target specificity. Such derivatives could offer new treatment options for patients suffering from various conditions.

The future prospects for Methyl 5-{bicyclo[2.2.1]heptan-1-yl}-1H-1,2,3-triazole-4-carboxylate are promising given its versatile structure and potential therapeutic applications。 As research continues to uncover new biological targets and synthetic strategies， this compound is likely to play an increasingly important role in drug discovery and development。